Celogenamide A

• Molecular Formula: C55H69N11O13
• Molecular Weight: 1092.2 g/mol
• IUPAC Name: (2S)-6-amino-2-[[(2R,5S,8S,11S,14S)-8-benzyl-11-(hydroxymethyl)-2-[[(2S)-3-(4-hydroxyphenyl)-2-[[(2S)-1-[(2S)-5-oxopyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]-3,6,9,12-tetraoxo-5-propan-2-yl-1,4,7,10,13-pentazatricyclo[14.6.1.017,22]tricosa-16(23),17,19,21-tetraene-14-carbonyl]amino]hexanoic acid
• InChI: InChI=1S/C55H69N11O13/c1-30(2)45-52(75)61-38(25-31-11-4-3-5-12-31)47(70)62-41(29-67)50(73)59-40(48(71)58-37(55(78)79)14-8-9-23-56)27-33-28-66(42-15-7-6-13-35(33)42)46(53(76)63-45)64-49(72)39(26-32-17-19-34(68)20-18-32)60-51(74)43-16-10-24-65(43)54(77)36-21-22-44(69)57-36/h3-7,11-13,15,17-20,28,30,36-41,43,45-46,67-68H,8-10,14,16,21-27,29,56H2,1-2H3,(H,57,69)(H,58,71)(H,59,73)(H,60,74)(H,61,75)(H,62,70)(H,63,76)(H,64,72)(H,78,79)/t36-,37-,38-,39-,40-,41-,43-,45-,46+/m0/s1
• InChI Key: CARJUOBZMZRPOF-GSRHHHEASA-N
• Isomeric SMILES: CC(C)[C@H]1C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CC2=CN([C@H](C(=O)N1)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)[C@@H]4CCCN4C(=O)[C@@H]5CCC(=O)N5)C6=CC=CC=C26)C(=O)N[C@@H](CCCCN)C(=O)O)CO)CC7=CC=CC=C7
• Canonical SMILES: CC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CC2=CN(C(C(=O)N1)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C4CCCN4C(=O)C5CCC(=O)N5)C6=CC=CC=C26)C(=O)NC(CCCCN)C(=O)O)CO)CC7=CC=CC=C7
• synonyms: celogenamide A

Description

Celogenamide A is a natural product found in Celosia argentea with data available.

Scientific Research Applications

Drug Discovery and Pharmacology

Celogenamide A, like many other compounds, plays a role in the evolving landscape of drug discovery and pharmacology. Advances in molecular biology and genomic sciences have a significant impact on drug discovery, enriching the therapeutic armamentarium with recombinant proteins and monoclonal antibodies (Drews, 2000). Additionally, the development and application of celastrol, a compound similar to this compound, as a promising anti-cancer agent, highlights the ongoing research in this field, especially in understanding interactions with cytochrome P450s (Sun et al., 2014).

Genomic Medicine and Comparative Effectiveness Research

Comparative effectiveness research (CER) in genomic medicine, including areas related to compounds like this compound, measures the clinical utility of genomic information to guide clinical care. This research is essential in identifying potential clinical applications of genomic interventions, albeit often constrained by significant methodological weaknesses (Phillips et al., 2017).

Challenges in Clinical Application and Research

Despite the potential of compounds like this compound in clinical applications, there are substantial challenges. These include the rapid pace of innovation, lack of regulation, and variable definitions and evidence thresholds for clinical and personal utility. Addressing these challenges is critical for effective translation of genomic discoveries into practical applications (Goddard et al., 2012).